Cas no 2228689-91-4 (1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine)

• Product Name: 1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• CAS No: 2228689-91-4
• MF: C₁₂H₁₃ClF₃N
• MW: 263.686532735825
• CID: 6478940
• PubChem ID: 165630334
• Update Time: 2025-10-30

1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• 1-{1-[3-chloro-4-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine
• EN300-1941426
• 2228689-91-4

• Inchi： 1S/C12H13ClF3N/c1-7(17)11(4-5-11)8-2-3-9(10(13)6-8)12(14,15)16/h2-3,6-7H,4-5,17H2,1H3
• InChI Key： WVLZXHABYCFNAL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 263.0688616g/mol
• Monoisotopic Mass: 263.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine

1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine (CAS No. 2228689-91-4): A Comprehensive Overview

1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine (CAS No. 2228689-91-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine is notable for its cyclopropyl ring and the presence of a trifluoromethyl group. These structural elements contribute to its distinct physical and chemical properties. The cyclopropyl ring, a three-membered cyclic structure, imparts rigidity to the molecule, which can influence its binding affinity to biological targets. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the lipophilicity and metabolic stability of the compound.

Synthesis of 1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine involves several steps, including the formation of the cyclopropyl ring and the introduction of the trifluoromethyl group. One common approach is to start with a suitable precursor that can undergo cyclopropanation reactions. For instance, a Grignard reagent can be used to form the cyclopropyl ring, followed by functionalization to introduce the trifluoromethyl group. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly synthetic routes.

The biological activities of 1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine have been extensively studied in various preclinical models. One of the key areas of interest is its potential as an antagonist for specific receptors involved in neurological disorders. For example, research has shown that this compound exhibits selective binding to serotonin receptors, particularly 5-HT_2A, which are implicated in conditions such as depression and anxiety. Preclinical studies have demonstrated that 1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine can modulate these receptors effectively, leading to improved behavioral outcomes in animal models.

In addition to its neurological applications, 1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties in models of inflammatory diseases. Studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of 1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine is another important aspect that has been investigated. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates good oral bioavailability and tissue penetration, while its metabolic stability ensures prolonged therapeutic effects. These characteristics make it a promising candidate for further clinical development.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its use in treating various conditions.

In conclusion, 1-{1-3-chloro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine (CAS No. 2228689-91-4) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in neurological disorders and inflammatory diseases make it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, highlighting its significance in advancing healthcare solutions.